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Compound of Interest

Compound Name: Sequosempervirin B

Cat. No.: B566232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sequosempervirin B is a naturally occurring norlignan isolated from the branches and leaves

of the coast redwood, Sequoia sempervirens. As a member of the lignan family of

phytochemicals, it has garnered interest for its potential biological activities. This technical

guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) and mass

spectrometry (MS) data for Sequosempervirin B, based on the seminal work of Zhang et al.

(2005) published in Chemistry & Biodiversity.[1] The structural elucidation of this compound

was primarily achieved through high-resolution mass spectrometry (HR-MS) and a combination

of one- and two-dimensional NMR techniques.

Mass Spectrometry (MS) Data
High-resolution mass spectrometry is a critical tool for determining the elemental composition

of a molecule with high accuracy. For Sequosempervirin B, HR-MS provides the precise

mass, which in conjunction with other spectroscopic data, confirms its molecular formula.

Table 1: High-Resolution Mass Spectrometry (HR-MS) Data for Sequosempervirin B
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Parameter Value

Molecular Formula C₁₈H₂₀O₅

Ionization Mode ESI-MS

Observed m/z [M+Na]⁺ 339.1209

Calculated m/z [M+Na]⁺ 339.1208

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. The chemical shifts (δ) are reported in parts per million (ppm) and the coupling

constants (J) are in Hertz (Hz). The assignments are based on a combination of ¹H NMR, ¹³C

NMR, COSY, HSQC, and HMBC experiments.

¹H NMR Data
Table 2: ¹H NMR Spectroscopic Data for Sequosempervirin B (500 MHz, CD₃OD)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b566232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position δ (ppm) Multiplicity J (Hz)

2 6.85 d 1.8

5 6.75 d 8.1

6 6.93 dd 8.1, 1.8

7 4.88 d 7.9

8 3.51 m

9 3.75 dd 10.8, 4.8

3.65 dd 10.8, 6.2

2' 6.81 d 1.9

5' 6.73 d 8.0

6' 6.67 dd 8.0, 1.9

7' 4.18 d 6.5

8' 2.95 m

9' 1.05 d 6.8

3-OCH₃ 3.86 s

3'-OCH₃ 3.84 s

¹³C NMR Data
Table 3: ¹³C NMR Spectroscopic Data for Sequosempervirin B (125 MHz, CD₃OD)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b566232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position δ (ppm)

1 134.4

2 111.9

3 149.2

4 146.8

5 116.3

6 121.5

7 88.1

8 53.2

9 65.1

1' 135.7

2' 112.4

3' 148.9

4' 146.3

5' 115.8

6' 120.1

7' 84.5

8' 47.6

9' 13.9

3-OCH₃ 56.5

3'-OCH₃ 56.4

Experimental Protocols
The following are the general experimental methodologies employed for the acquisition of the

spectroscopic data for Sequosempervirin B.
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High-Resolution Mass Spectrometry (HR-MS)
Instrument: Bruker APEX II FT-ICR mass spectrometer

Ionization: Electrospray ionization (ESI), positive ion mode

Sample Preparation: The purified compound was dissolved in methanol.

Data Acquisition: Data was acquired over a mass range sufficient to include the [M+Na]⁺ ion.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrument: Bruker DRX-500 spectrometer

Solvent: Methanol-d₄ (CD₃OD)

Temperature: Room temperature

¹H NMR: Acquired at 500 MHz.

¹³C NMR: Acquired at 125 MHz.

2D NMR: Standard pulse sequences were used for COSY (Correlation Spectroscopy),

HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple

Bond Correlation) experiments to establish proton-proton and proton-carbon correlations.

Visualizations
Experimental Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the isolation and spectroscopic

analysis of Sequosempervirin B.
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Click to download full resolution via product page

Caption: Workflow for the isolation and structural elucidation of Sequosempervirin B.

Logical Relationship of Spectroscopic Data
Interpretation
The following diagram illustrates the logical flow of how different spectroscopic data are

integrated to determine the final structure of Sequosempervirin B.
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Caption: Integration of spectroscopic data for the structural determination of

Sequosempervirin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sequosempervirin B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b566232#spectroscopic-data-of-sequosempervirin-b-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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